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Compound of Interest

Compound Name:
3-nitro-1H-pyrazole-4-

carboxamide

CAS No.: 39205-91-9

Cat. No.: B2624576

Get Quote

Executive Summary: The Isomer Dichotomy
Nitro-pyrazole carboxamides represent a "Janus-faced" scaffold in chemical research.

Depending on the regiochemistry of the nitro (

) and carboxamide (

) groups, these molecules diverge into two distinct applications:

Pharmaceutical Precursors (4-nitro isomers): Privileged scaffolds for kinase inhibitors (e.g.,

FGFR, CDK) and antitubercular agents, where the nitro group serves as a "masked" amine

or a bioactivatable warhead.

High-Energy Materials (3,4,5-polynitro isomers): Dense, thermally stable oxidizers used in

propellants, where the high nitrogen content and symmetry maximize density and detonation

velocity.
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This guide focuses on the pharmaceutical utility of these isomers, specifically comparing the 4-

nitro-3-carboxamide vs. 4-nitro-5-carboxamide regioisomers, which are critical checkpoints in

the synthesis of drugs like Sildenafil (Viagra) and novel antimicrobial candidates.

Structural Landscape & Physicochemical
Comparison[1][2]
The position of the substituents on the pyrazole ring dictates the electronic vector, dipole

moment, and metabolic fate of the molecule.
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Feature
Isomer A: 4-Nitro-3-

Carboxamide

Isomer B: 4-Nitro-5-

Carboxamide

Isomer C: 3-Nitro-4-

Carboxamide

Structure
Nitro at C4, Amide at

C3

Nitro at C4, Amide at

C5

Nitro at C3, Amide at

C4

Electronic Effect

Synergistic electron

withdrawal; C5 is

highly electrophilic.

Steric crowding

between N1-

substituent and C5-

amide.

C5 is less activated;

Nitro at C3 is harder

to reduce.

Solubility (logP)

Generally lower (more

polar surface area

accessible).

Higher (intramolecular

H-bonding often

masks polarity).

Moderate.

Key Application

Kinase Inhibitors:

Precursor to 3-

carboxamide-4-amino

hinge binders.

PDE5 Inhibitors: Key

intermediate for

pyrazolo[4,3-

d]pyrimidines

(Sildenafil).

Energetic Materials:

Often used as a stable

explosive precursor.

Metabolic Stability
High; Amide

hydrolysis is slow.

Moderate; Steric bulk

protects amide, but

N1-dealkylation is

common.

High; Nitro group is

resistant to Type I

nitroreductases.

Synthetic Yield

Thermodynamic

product (often

favored).

Kinetic product

(requires specific

directing groups).

Difficult to access

regioselectively.

The "Regioisomer Effect" in Drug Design
Steric Clash & Conformation: In Isomer B (5-carboxamide), the amide group at C5

experiences significant steric repulsion from the N1-substituent (e.g., methyl or propyl). This

forces the amide out of planarity, which can be exploited to lock bioactive conformations but

makes synthesis challenging.

Bioactivation: In antitubercular discovery, 4-nitro isomers are preferred over 3-nitro isomers.

The 4-nitro group has a lower reduction potential, making it easier for bacterial
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nitroreductases (like Ddn in M. tuberculosis) to convert it into a toxic nitroso/hydroxylamine

species, killing the pathogen.

Synthetic Accessibility & Regiocontrol
Controlling the regiochemistry during the synthesis of these isomers is the primary bottleneck.

The reaction of hydrazine with 1,3-diketones typically yields a mixture.

Decision Tree for Regioselective Synthesis

Target: Nitro-Pyrazole Carboxamide

Method A: Cyclization
(Hydrazine + Diketone)

Method B: Direct Nitration
(of Pyrazole Carboxamide)

Solvent Choice Substrate

Ethanol/AcOH:
Mix of 3- and 5-isomers

(Thermodynamic Control)

 Standard

Fluorinated Alcohols (TFE):
High Regioselectivity for

5-hydroxy/5-amide isomer

 Fluorinated

Pyrazole-3-carboxylic acid:
Nitration occurs at C4

(Yields 4-nitro-3-carboxamide)

Pyrazole-5-carboxylic acid:
Nitration occurs at C4

(Yields 4-nitro-5-carboxamide)

Click to download full resolution via product page

Figure 1: Synthetic decision tree for accessing specific regioisomers. Note the critical role of

solvent in cyclization strategies.

Experimental Protocol: Synthesis of Sildenafil
Intermediate
Target Compound: 1-methyl-4-nitro-3-propyl-1H-pyrazole-5-carboxamide (Isomer B type).

Rationale: This protocol demonstrates the "Method B" approach (Nitration of a pre-formed
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pyrazole core), which is the industry standard for high purity.

Materials
Substrate: 1-methyl-3-propyl-1H-pyrazole-5-carboxylic acid (10.0 g, 54.9 mmol).

Reagents: Fuming Nitric acid (HNO₃, >90%), Sulfuric acid (H₂SO₄, conc.), Thionyl chloride

(SOCl₂), Ammonium hydroxide (NH₄OH).

Equipment: 3-neck round bottom flask, internal thermometer, ice bath, addition funnel.

Step-by-Step Methodology
Phase 1: Regioselective Nitration

Dissolution: Charge 1-methyl-3-propyl-1H-pyrazole-5-carboxylic acid (10 g) into

concentrated H₂SO₄ (30 mL) at 0°C. Caution: Exothermic.

Nitration: Add fuming HNO₃ (8.0 mL) dropwise over 30 minutes, maintaining internal

temperature <10°C.

Mechanistic Note: The carboxylic acid at C5 deactivates the ring, but the N1-methyl and

C3-propyl groups activate it. The C4 position is the only available site for electrophilic

aromatic substitution (SEAr).

Reaction: Allow to warm to room temperature and stir for 3 hours. Monitor by TLC (50%

EtOAc/Hexane).

Quench: Pour the reaction mixture onto crushed ice (200 g). The product, 1-methyl-4-nitro-3-

propyl-1H-pyrazole-5-carboxylic acid, will precipitate as a white/pale yellow solid.

Isolation: Filter, wash with cold water until pH is neutral, and dry. Yield: ~85-90%.

Phase 2: Carboxamide Formation

Activation: Suspend the dried nitro-acid (from Phase 1) in Thionyl chloride (30 mL). Reflux

for 2 hours.
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Observation: Evolution of HCl and SO₂ gas; solution becomes clear.

Evaporation: Remove excess SOCl₂ under reduced pressure to yield the acid chloride

intermediate.

Amidation: Dissolve the residue in dry THF (50 mL). Cool to 0°C.

Addition: Add concentrated NH₄OH (20 mL) or ammonia gas slowly.

Workup: Evaporate THF. Slurry the residue in water, filter, and recrystallize from

Ethanol/Water.

Final Product: 1-methyl-4-nitro-3-propyl-1H-pyrazole-5-carboxamide.[1][2][3]

Appearance: Off-white crystalline solid.

Melting Point: 140–142°C (Lit. val).

Biological Mechanism of Action (MOA)
For pharmaceutical applications, particularly in infectious diseases (TB, Leishmania), the 4-

nitro group acts as a prodrug warhead.

4-Nitro-Pyrazole
(Prodrug)

Nitroso / Hydroxylamine
(Reactive Species)

 2e- ReductionNitroreductase
(e.g., Ddn/F420)

 Activates DNA Damage /
Respiratory Collapse

 Covalent Modification

Click to download full resolution via product page

Figure 2: Bioactivation pathway of 4-nitro-pyrazole carboxamides in Mycobacterium

tuberculosis.

Key Insight: The redox potential of the nitro group is tunable. Electron-withdrawing groups (like

the carboxamide) at the adjacent position (C3 or C5) make the nitro group easier to reduce,

increasing potency but also potential toxicity to mammalian mitochondria.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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